Cas no 1552-94-9 (Cinnamylideneacetic acid)
Cinnamylideneacetic acid (CAS 538-42-1) is an α,β-unsaturated carboxylic acid characterized by its conjugated double-bond system, derived from cinnamaldehyde. This compound is widely utilized in organic synthesis, particularly as a precursor for heterocyclic compounds, pharmaceuticals, and fine chemicals. Its conjugated structure enables participation in Michael additions, Diels-Alder reactions, and other cyclization processes. The acid’s rigid aromatic moiety enhances stability while facilitating applications in material science, such as polymer crosslinking or UV-absorbing agents. High purity grades are available for research and industrial use, ensuring consistent reactivity. Handling requires standard precautions for carboxylic acids, including proper ventilation and protective equipment due to potential irritant properties.
Cinnamylideneacetic acid structure
Product Name:Cinnamylideneacetic acid
CAS No:1552-94-9
MF:C11H10O2
MW:174.195903301239
MDL:MFCD00014018
CID:83780
PubChem ID:1549512
Update Time:2025-06-09
Cinnamylideneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E,4E)-5-Phenylpenta-2,4-dienoic acid
- 5-Phenylpenta-2,4-dienoic acid
- Cinnamylideneacetic acid
- Cinnamalacetic acid
- cinnamylidenacetic acid
- 5-phenyl-2,4-Pentadienoic acid
- 5-Phenyl-penta-2,4-diensaeure
- cis-trans--5-phenylpentadienoic acid
- 5-phenyl-2,4-pentadienic acid
- BL 1255
- NSC 109408
- NSC 1778
- NSC 63972
- beta-Styrylacrylic acid
- 5-Phenyl-2
- JUAREZIC ACID
- 2,4-Pentadienoic acid, 5-phenyl-
- (E,E)-cinnamylideneacetic acid
- FEIQOMCWGDNMHM-KBXRYBNXSA-N
- (2E,4E)-5-phenyl-2,4-pentadienoic acid
- 4-PHENYL-1,3-BUTADIENE-1-CARBOXYLIC ACID
- cinnamylidene acetic acid
- AK142005
- 2,4-Pentadienoicacid, 5-phenyl-, (2E,4E)-
- 38446-98-9
- NSC-50789
- HY-N7129
- 5-Phenyl-penta-2,4-dienoic acid
- Spectrum5_000481
- (4E)-5-phenylpenta-2,4-dienoic acid
- Penta-2,4-dienoic acid, 5-phenyl-, (E,E)-
- (2E)-5-Phenylpenta-2,4-dienoic acid
- (2E,4E)-5-phenyl-penta-2,4-dienoic acid
- J-507259
- s3978
- AKOS000304438
- J-009185
- 5-PHENYLPENTA-2,4-DIENOICACID
- 1047682-56-3
- NCGC00095798-02
- SR-05000002408
- NSC50789
- CS-0030694
- P2422
- BSPBio_002523
- F10302
- 185152-35-6
- SPECTRUM203008
- 5-phenylpenta-(2e,4e)-dienoic acid
- 2,4-Pentadienoic acid, 5-phenyl- (VAN)
- SR-05000002408-1
- AS-19080
- 5-Phenylpenta-2,4-diecoic acid
- NSC1778
- EN300-1709710
- CHEMBL1095566
- NSC 50789
- EN300-1861098
- 5-phenyl-penta-2e,4e-dienoic acid
- 2,4-Pentadienoic acid, 5-phenyl-,
- BRD-K12345912-001-02-3
- 5-Phenylpenta-2,4-dienoic acid; Cinnamylideneacetic acid; Cinnamalacetic acid;5-Phenyl-2,4-pentadienoic acid
- AMY40722
- CHEBI:108600
- CCG-40050
- EINECS 216-298-2
- NSC-1778
- 2,4-Pentadienoicacid,5-phenyl-,(2E,4E)-
- MFCD00014018
- 28010-12-0
- 1552-94-9
- NCGC00095798-01
- J-515930
- SDCCGMLS-0066886.P001
- A883658
- BRD-K12345912-001-03-1
- DB-160612
- STL570453
-
- MDL： MFCD00014018
- Inchi： 1S/C11H10O2/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-9H,(H,12,13)/b8-4+,9-5+
- InChI Key： FEIQOMCWGDNMHM-KBXRYBNXSA-N
- SMILES： OC(/C=C/C=C/C1C=CC=CC=1)=O
- BRN： 2042414
Computed Properties
- Exact Mass: 174.06800
- Monoisotopic Mass: 174.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Surface Charge: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Powder
- Density: 1.148
- Melting Point: 165-167 ºC
- Boiling Point: 356.1°C at 760 mmHg
- Flash Point: 257.6ºC
- Refractive Index: 1.616
- Water Partition Coefficient: Insoluble in water.
- PSA: 37.30000
- LogP: 2.34060
- Solubility: Insoluble in water.
Cinnamylideneacetic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- TSCA：Yes
- Storage Condition：Store at room temperature
Cinnamylideneacetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Cinnamylideneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P399490-100mg |
5-Phenylpenta-2,4-dienoic Acid |
1552-94-9 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399490-500mg |
5-Phenylpenta-2,4-dienoic Acid |
1552-94-9 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399490-1g |
5-Phenylpenta-2,4-dienoic Acid |
1552-94-9 | 1g |
$ 80.00 | 2022-06-03 | ||
| MedChemExpress | HY-N7129-100mg |
Cinnamylideneacetic acid |
1552-94-9 | 99.89% | 100mg |
￥500 | 2024-04-19 | |
| S e l l e c k ZHONG GUO | S3978-25mg |
5-Phenyl-2,4-pentadienoic acid |
1552-94-9 | 99.98% | 25mg |
¥795.1 | 2023-09-16 | |
| Apollo Scientific | OR21264-5g |
5-Phenylpenta-2,4-dienoic acid |
1552-94-9 | 97+% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR21264-25g |
5-Phenylpenta-2,4-dienoic acid |
1552-94-9 | 97+% | 25g |
£105.00 | 2025-02-19 | |
| ChemScence | CS-0030694-100mg |
Cinnamylideneacetic acid |
1552-94-9 | 99.73% | 100mg |
$50.0 | 2022-04-27 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3006-25 mg |
Cinnamylideneacetic acid |
1552-94-9 | 99.75% | 25mg |
￥148.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3006-50 mg |
Cinnamylideneacetic acid |
1552-94-9 | 99.75% | 50mg |
￥200.00 | 2022-02-28 |
Cinnamylideneacetic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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